Cas no 690634-79-8 (4-(piperidine-2-carbonyl)morpholine hydrochloride)

• Product Name: 4-(piperidine-2-carbonyl)morpholine hydrochloride
• CAS No: 690634-79-8
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• MDL: MFCD05865124
• CID: 501773
• PubChem ID: 2794699
• Update Time: 2025-06-09

4-(piperidine-2-carbonyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Morpholino(piperidin-2-yl)methanone hydrochloride
• Morpholino(2-piperidinyl)methanone Hydrochloride
• 4-Morpholinyl(2-piperidinyl)methanone hydrochloride
• morpholin-4-yl(piperidin-2-yl)methanone,hydrochloride
• 4-(Piperid-2-ylcarbonyl)morpholine hydrochloride
• 4-(Piperidin-2-ylcarbonyl)morpholine hydrochloride
• 4-Morpholinyl-2-Piperidinyl-Methanone Hydrochloride
• 4-(piperidine-2-carbonyl)morpholine hydrochloride
• SBB098327
• KM1238
• TRA0043090
• Morpholino(2-piperidinyl)methanone, HCl
• SY005468
• AB1000486
• morpholin-4-yl 2-piperidyl ketone, chlor
• MORPHOLINO(2-PIPERIDINYL)METHANONE HCL
• Morpholino(2-piperidinyl)methanoneHydrochloride
• DTXSID50383330
• 4-(2-Piperidylcarbonyl)morpholine hydrochloride
• FT-0681466
• Z1263529565
• morpholin-4-yl(piperidin-2-yl)methanone hydrochloride
• Methanone,4-morpholinyl-2-piperidinyl-,hydrochloride(1:1)
• 4-Morpholinyl(2-piperidinyl)methanonehydrochloride
• AC-7281
• EN300-66199
• AS-9299
• MFCD05865124
• AKOS015848386
• CS-0155249
• SCHEMBL15264500
• A866915
• 690634-79-8
• morpholin-4-yl(piperidin-2-yl)methanone;hydrochloride
• (Morpholin-4-yl)(piperidin-2-yl)methanone--hydrogen chloride (1/1)
• 4-(piperidin-2-ylcarbonyl)morpholine HCl

• MDL： MFCD05865124
• Inchi： 1S/C10H18N2O2.ClH/c13-10(9-3-1-2-4-11-9)12-5-7-14-8-6-12;/h9,11H,1-8H2;1H
• InChI Key： QTMPLCRQSUNTJY-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)C(C1CCCCN1)=O

Computed Properties

• Exact Mass: 234.11400
• Monoisotopic Mass: 234.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 291-293
• Boiling Point: 369.8℃ at 760 mmHg
• Flash Point: 177.4℃
• Refractive Index: 1.501
• PSA: 41.57000
• LogP: 1.05600
• Vapor Pressure: No data available

4-(piperidine-2-carbonyl)morpholine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(piperidine-2-carbonyl)morpholine hydrochloride

Introduction to 4-(piperidine-2-carbonyl)morpholine hydrochloride (CAS No. 690634-79-8) and Its Emerging Applications in Chemical Biology

4-(piperidine-2-carbonyl)morpholine hydrochloride, identified by the chemical abstracts service number 690634-79-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of morpholine derivatives, which are known for their broad spectrum of biological activities. The presence of a piperidine moiety in its structure enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The morpholine ring in 4-(piperidine-2-carbonyl)morpholine hydrochloride contributes to its stability and solubility, which are critical factors in pharmaceutical applications. Additionally, the piperidine-2-carbonyl group introduces a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 4-(piperidine-2-carbonyl)morpholine hydrochloride has emerged as a promising candidate in this context, particularly in the inhibition of enzymes involved in cancer progression and inflammation. Its ability to interact with biological targets at the molecular level makes it an attractive compound for structure-based drug design.

One of the most compelling aspects of 4-(piperidine-2-carbonyl)morpholine hydrochloride is its potential as a tool for studying protein-protein interactions. The morpholine and piperidine moieties provide specific binding pockets that can be exploited to develop probes for biochemical assays. These probes are essential for elucidating the mechanisms of action of various proteins and have been instrumental in advancing our understanding of complex biological systems.

Recent studies have demonstrated the utility of 4-(piperidine-2-carbonyl)morpholine hydrochloride in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, compounds like 4-(piperidine-2-carbonyl)morpholine hydrochloride can modulate these pathways, offering potential therapeutic benefits. The compound's ability to selectively inhibit certain kinases without affecting others makes it a promising candidate for further development.

The synthesis of 4-(piperidine-2-carbonyl)morpholine hydrochloride involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically starts with the formation of the piperidine-2-carbonyl group, followed by its reaction with morpholine to form the desired derivative. The final step involves converting the free base into its hydrochloride salt, which enhances its stability and bioavailability. This synthetic route underscores the compound's complexity and the precision required in its preparation.

From a computational chemistry perspective, 4-(piperidine-2-carbonyl)morpholine hydrochloride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into its binding affinity and mode of action, which are critical for optimizing its pharmacological properties. The integration of computational methods with experimental data has accelerated the discovery process, making it possible to identify lead compounds more efficiently.

The pharmacokinetic properties of 4-(piperidine-2-carbonyl)morpholine hydrochloride are also areas of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing safe and effective drugs. Preclinical studies have shown that 4-(piperidine-2-carbonyl)morpholine hydrochloride exhibits favorable pharmacokinetic profiles, which bodes well for its potential clinical applications.

In conclusion, 4-(piperidine-2-carbonyl)morpholine hydrochloride (CAS No. 690634-79-8) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and biological activities make it a versatile tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like 4-(piperidine-2-carbonyl)morpholine hydrochloride will play an increasingly important role in developing innovative treatments.